Cas no 1351827-63-8 (1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide)

1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide is a specialized organic compound featuring an imidazole core substituted with a 4-aminobenzyl group and a carboxamide linkage to a 3-(trifluoromethyl)phenyl moiety. This structure imparts unique physicochemical properties, including potential bioactivity, making it of interest in medicinal chemistry and pharmaceutical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the aminobenzyl substituent offers a reactive site for further derivatization. Its well-defined molecular architecture suggests utility as an intermediate in the synthesis of targeted therapeutics, particularly in kinase inhibition or receptor modulation studies. The compound's purity and structural precision ensure reproducibility in research applications.
1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide structure
1351827-63-8 structure
Product Name:1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide
CAS No:1351827-63-8
MF:C18H15F3N4O
MW:360.333113908768
CID:4591966
Update Time:2025-06-09

1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-aminophenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
    • 1H-Imidazole-4-carboxamide, 1-[(4-aminophenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-
    • 1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide
    • Inchi: 1S/C18H15F3N4O/c19-18(20,21)13-2-1-3-15(8-13)24-17(26)16-10-25(11-23-16)9-12-4-6-14(22)7-5-12/h1-8,10-11H,9,22H2,(H,24,26)
    • InChI Key: NUBYKGDTMRXTPB-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=C(N)C=C2)C=C(C(NC2=CC=CC(C(F)(F)F)=C2)=O)N=1

1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-6485-1MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
BS-6485-5MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
BS-6485-10MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
BS-6485-20MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
BS-6485-50MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-6485-100MG
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
1351827-63-8 >90%
100mg
£146.00 2025-02-09

Additional information on 1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide

Introduction to 1-(4-Aminobenzyl)-N-[3-(Trifluoromethyl)phenyl]-1H-Imidazole-4-Carboxamide (CAS No. 1351827-63-8)

1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide (CAS No. 1351827-63-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the trifluoromethyl group and the aminobenzyl substituent in its structure confers unique pharmacological characteristics that make it a promising candidate for various drug development initiatives.

The chemical structure of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide is characterized by a central imidazole ring linked to a benzyl group with an amino substituent and an amide group attached to a trifluoromethylated phenyl ring. This intricate arrangement of functional groups provides a robust platform for studying its interactions with biological targets and understanding its mechanism of action.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antitumor agent. Studies conducted in vitro and in vivo have demonstrated that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional chemotherapy.

The pharmacokinetic profile of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. These properties contribute to its potential as an orally administered therapeutic agent, enhancing patient compliance and convenience.

To further explore the clinical potential of this compound, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide exhibits low toxicity and good tolerability at therapeutic doses. However, more extensive clinical trials are necessary to confirm these findings and to determine the optimal dosing regimens for different indications.

The development of novel therapeutics often involves optimizing the chemical structure of lead compounds to enhance their pharmacological properties. In this context, researchers have explored various structural modifications of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide. For example, substituting different functional groups on the benzene ring or modifying the imidazole core has led to the discovery of analogs with improved potency and selectivity. These efforts are crucial for advancing the compound from preclinical stages to clinical trials.

In conclusion, 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide (CAS No. 1351827-63-8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.